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Compound of Interest

Compound Name: 6-Chloro-2(1H)-quinoxalinone

Cat. No.: B1294359

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 6-Chloro-2(1H)-quinoxalinone.
The following procedures are designed to ensure a safe laboratory environment and proper
management of this chemical from acquisition to disposal.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 6-Chloro-2(1H)-quinoxalinone is
provided below. This information is essential for safe handling and storage.

Property Value Source
Molecular Formula CsHsCIN20 [1][2]
Molecular Weight 180.59 g/mol [1][2]
Appearance Solid (Form may vary) N/A
IUPAC Name 6-Chloroquinoxalin-2(1H)-one [1][2]
CAS Number 2427-71-6 [11[2]

Note: Occupational exposure limits (OELSs) have not been established for this substance.[3][4]
Handle with care and adhere to the principle of keeping exposure as low as reasonably
achievable.
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Hazard Identification and Personal Protective Equipment
(PPE)

Based on GHS classifications for this compound and structurally similar chemicals, 6-Chloro-
2(1H)-quinoxalinone is considered hazardous.[2][5] The primary hazards include skin
irritation, serious eye irritation, and potential respiratory irritation.[4][5][6] It may also be harmful

if swallowed or inhaled.[2] Therefore, stringent adherence to PPE protocols is mandatory.

PPE Item

Specification

Rationale

Hand Protection

Nitrile or neoprene gloves.
Check manufacturer data for
chemical resistance. Double
gloving is recommended for

extended handling.

To prevent skin contact, which

can cause irritation.[6][7]

Eye & Face Protection

Tight-sealing safety goggles. A
face shield should be worn in

addition to goggles when there
is a significant risk of splashes

or dust generation.[3][8]

To protect against serious eye

irritation from dust or splashes.

[4][6]

Body Protection

A fully buttoned laboratory
coat. For larger quantities or
tasks with a higher risk of
contamination, a chemically
resistant apron or gown should
be used.[3][8][9]

To prevent contamination of

personal clothing and skin.[9]

Respiratory Protection

Use only in a well-ventilated
area, preferably within a
certified chemical fume hood.
[41[9][10] If a fume hood is not
available or if dust is
generated, a NIOSH-approved
N95 (or better) particulate
respirator is required.[3][8][11]

To prevent inhalation of dust,
which may cause respiratory
tract irritation.[5][6]
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Operational and Disposal Plans

The following sections provide step-by-step procedural guidance for handling and disposing of
6-Chloro-2(1H)-quinoxalinone.

Experimental Protocol: Safe Handling and Use

e Preparation:
o Designate a specific area for handling, preferably within a chemical fume hood.[12]
o Ensure that a safety shower and eyewash station are readily accessible.[8]
o Assemble all necessary equipment and reagents before retrieving the chemical.
e Donning PPE:
o Put on the lab coat, ensuring it is fully fastened.
o Don the first pair of nitrile gloves.
o If required, don a second pair of gloves.
o Put on safety goggles and a face shield if necessary.
o If a respirator is needed, perform a seal check.

e Handling the Chemical:

[e]

Carefully open the container inside the fume hood to avoid generating dust.

o

Use a spatula or other appropriate tool to weigh or transfer the solid.

[¢]

Keep the container tightly closed when not in use.[6]

o

Avoid all personal contact with the substance, including inhalation.[9]

e Post-Handling:
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o Clean the work area thoroughly.

o Remove PPE in the reverse order of donning, avoiding self-contamination. Dispose of
gloves and any contaminated disposable items as hazardous waste.

o Wash hands thoroughly with soap and water after handling.[4][6]

Emergency Procedures: Spills and First Aid
e Spill Cleanup:

Evacuate the immediate area and restrict access.

[¢]

[¢]

Wearing the full PPE described above, gently cover the spill with an inert absorbent
material (e.g., vermiculite, sand).

[e]

Sweep up the material carefully to avoid creating dust.[3][9]

[e]

Collect the waste in a clearly labeled, sealed container for hazardous waste disposal.[12]

o

Clean the spill area with a suitable solvent, followed by soap and water.
e First Aid:

o Eye Contact: Immediately rinse cautiously with water for at least 15 minutes, holding the
eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical
attention.[6][9]

o Skin Contact: Take off contaminated clothing immediately. Wash the affected area with
plenty of soap and water. If irritation occurs, seek medical advice.[6][10]

o Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Call a
poison center or doctor if you feel unwell.[6]

o Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[8][10]

Disposal Plan
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Disposal of 6-Chloro-2(1H)-quinoxalinone and any associated contaminated materials must
be treated as hazardous waste.

o Waste Segregation:

o Solid Waste: Collect unused chemical and contaminated disposables (e.g., gloves, weigh
paper, pipette tips) in a dedicated, sealed, and clearly labeled hazardous waste container.
[12]

o Liquid Waste: Collect solutions containing the compound in a separate, sealed, and
labeled hazardous waste container. Do not mix with other waste streams unless
compatibility is known.[12]

e Labeling:

o All waste containers must be clearly labeled with "Hazardous Waste," the full chemical
name "6-Chloro-2(1H)-quinoxalinone,” and a description of the contents.[12]

» Storage and Disposal:

o Store waste containers in a designated, well-ventilated, and secure secondary
containment area while awaiting pickup.

o Arrange for disposal through a licensed hazardous waste disposal company. Under no
circumstances should this chemical be disposed of down the drain or in regular trash.[6]
[12]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 6-Chloro-2(1H)-
quinoxalinone, from initial preparation to final disposal.
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Caption: Workflow for safe handling of 6-Chloro-2(1H)-quinoxalinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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